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Compound of Interest

Compound Name: o-Isopropenyltoluene

Cat. No.: B1582527 Get Quote

Introduction: Understanding o-Isopropenyltoluene
o-Isopropenyltoluene (CAS No. 7399-49-7), also known as 2-isopropenyltoluene or o,α-

dimethylstyrene, is an aromatic hydrocarbon of significant interest in organic synthesis,

particularly as an intermediate and monomer in the production of polymers and resins.[1] Its

molecular structure, featuring a toluene backbone with an isopropenyl group at the ortho

position, imparts specific physical and chemical properties that are critical for its application in

research and drug development.[1] This guide provides a comprehensive overview of the core

physical properties of o-isopropenyltoluene, details rigorous experimental protocols for their

validation, and offers insights into the scientific principles underpinning these measurements.

The accurate characterization of a compound's physical properties is a cornerstone of chemical

research. It not only confirms the identity and purity of a substance but also informs its

handling, storage, and application in complex synthetic pathways. For researchers and drug

development professionals, a precise understanding of properties such as boiling point,

density, and refractive index is indispensable for process optimization, reaction monitoring, and

ensuring batch-to-batch consistency.

Core Physicochemical Characteristics
A summary of the fundamental properties of o-isopropenyltoluene is presented below. These

values serve as a baseline for experimental verification.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂ [2]

Molecular Weight 132.2023 g/mol [2][3]

CAS Number 7399-49-7 [2][3]

Appearance Colorless to pale yellow liquid [1]

Odor Aromatic [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Section 1: Boiling Point Determination
The boiling point is a critical indicator of a liquid's volatility and purity. For o-
isopropenyltoluene, literature values vary, often due to measurements being taken at different

pressures. The reported boiling point at atmospheric pressure ranges from 168 °C to 175 °C

(441-448 K).[4] A value of 54 °C at a reduced pressure of 11 mm Hg has also been reported.[5]

This significant depression of the boiling point under vacuum is a key consideration for

purification via vacuum distillation, a technique often employed to prevent thermal degradation

of sensitive organic compounds.

Causality in Experimental Choice: The Capillary Method
For determining the boiling point of small-scale research samples, the capillary method (or

Siwoloboff method) is highly advantageous. It is a microscale technique, requiring only a few

drops of the sample, which is ideal when working with valuable or newly synthesized materials.

This method determines the temperature at which the vapor pressure of the liquid equals the

applied atmospheric pressure, providing a sharp and reliable measurement.

Workflow for Boiling Point Determination
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Caption: Workflow for microscale boiling point determination.

Detailed Experimental Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1582527?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Seal one end of a glass capillary tube (approx. 10 cm long) by heating it in the

flame of a Bunsen burner.

Sample Loading: Place 5-6 drops of o-isopropenyltoluene into a small fusion tube.

Capillary Placement: Drop the sealed capillary tube into the fusion tube with the open end

downwards.

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or wire. The

bottom of the fusion tube should be level with the thermometer bulb.

Heating: Suspend the assembly in a Thiele tube filled with a high-boiling point liquid (e.g.,

mineral oil or silicone oil). Ensure the heating liquid level is above the sample.

Observation (Heating Phase): Heat the Thiele tube gently and slowly with a micro-burner. As

the temperature approaches the expected boiling point, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.

Observation (Cooling Phase): Remove the heat source. The stream of bubbles will slow

down and eventually stop. The temperature at which the liquid just begins to re-enter the

capillary tube is the boiling point of the sample. Record this temperature.

Validation: For highest accuracy, allow the apparatus to cool slightly and repeat the

heating/cooling cycle to obtain a consistent reading.

Section 2: Density Measurement
Density is a fundamental physical property defined as mass per unit volume. It is temperature-

dependent and serves as a useful parameter for substance identification and for calculating

mass from a known volume. The reported density for o-isopropenyltoluene is 0.894 g/mL at

25 °C.[5]

Causality in Experimental Choice: Gravimetric Method
A straightforward and reliable method for determining the density of a liquid is the gravimetric

method using a calibrated volumetric flask or pycnometer. For most research labs, using a

standard graduated cylinder or volumetric pipette with an analytical balance provides sufficient
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accuracy. The key to this method's trustworthiness is the precision of the mass and volume

measurements and, critically, the control of temperature, as density varies with thermal

expansion.

Detailed Experimental Protocol
Tare Mass: Place a clean, dry 10 mL graduated cylinder on an analytical balance and tare its

mass to zero.

Volume Measurement: Carefully add o-isopropenyltoluene to the graduated cylinder until

the bottom of the meniscus is exactly on the 10 mL mark. Ensure the reading is taken at eye

level to avoid parallax error.

Gross Mass: Place the graduated cylinder containing the sample back on the analytical

balance and record the mass.

Temperature Control: Measure and record the temperature of the sample, as density is

temperature-dependent.

Calculation: Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V)

Replication: For self-validation, repeat the measurement at least three times and calculate

the average density. Ensure the cylinder is cleaned and dried between measurements.

Section 3: Refractive Index Determination
The refractive index (n) of a substance is a dimensionless number that describes how fast light

travels through the material. It is a highly characteristic property that is sensitive to

temperature, the wavelength of light used, and the presence of impurities. The reported

refractive index for o-isopropenyltoluene is 1.515 at 20 °C using the sodium D-line (n²⁰/D).[5]

Causality in Experimental Choice: Abbe Refractometer
The Abbe refractometer is the standard instrument for measuring the refractive index of liquids

in a research setting. It requires only a small sample volume, offers high precision, and often

includes integrated temperature control, which is crucial for accuracy. The instrument directly

measures the critical angle of refraction between the sample and a prism of known high

refractive index, from which it calculates the sample's refractive index.
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Workflow for Refractive Index Measurement
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Caption: Standard operating procedure for an Abbe refractometer.

Detailed Experimental Protocol
Calibration: Turn on the refractometer's light source. Clean the surfaces of the main and

auxiliary prisms with a soft tissue moistened with ethanol or acetone and allow them to dry

completely. Calibrate the instrument using a standard of known refractive index (e.g., distilled

water, n²⁰/D = 1.3330).

Sample Application: Using a pipette, place 2-3 drops of o-isopropenyltoluene onto the

surface of the main prism.

Measurement: Close the auxiliary prism gently but firmly. The liquid will spread to form a thin

film.

Viewing: Look through the eyepiece. Turn the coarse adjustment knob until the field of view

shows a distinct light and dark region.

Refinement: Turn the fine adjustment knob to eliminate any color fringe at the boundary,

making the dividing line sharp and clear.

Reading: Adjust the measurement knob to center the sharp boundary line precisely on the

crosshairs in the eyepiece.

Record Value: Read the refractive index value from the instrument's scale. Record the

temperature from the integrated thermometer.

Section 4: Spectroscopic & Safety Profile
Spectroscopic Identification
While not strictly physical properties, spectroscopic data are essential for the unambiguous

identification and characterization of o-isopropenyltoluene.

¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show signals

corresponding to the aromatic protons (in the ~7.0-7.5 ppm region), two singlets for the

vinylic protons of the isopropenyl group (~5.0-5.5 ppm), a singlet for the isopropenyl methyl

group (~2.1 ppm), and a singlet for the ortho-methyl group (~2.3 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1582527?utm_src=pdf-body
https://www.benchchem.com/product/b1582527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IR (Infrared) Spectroscopy: Key absorption bands will confirm the presence of functional

groups. Expect C-H stretching from the aromatic ring and alkene C=C-H bonds just above

3000 cm⁻¹.[6] Aromatic C=C stretching vibrations will appear in the 1600-1400 cm⁻¹ region,

and the alkene C=C stretch should be visible around 1630-1680 cm⁻¹.[6]

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum should show a

molecular ion peak (M⁺) at m/z = 132, corresponding to the molecular weight.[6] A prominent

peak at m/z = 117, resulting from the loss of a methyl group ([M-15]⁺), is also characteristic.

Safety and Handling
As a flammable and irritant compound, proper handling of o-isopropenyltoluene is paramount

for laboratory safety.

Hazards: Flammable liquid and vapor. Causes skin irritation and serious eye irritation.[6]

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Keep

away from heat, sparks, open flames, and hot surfaces.[1] Ground/bond container and

receiving equipment to prevent static discharge. Use non-sparking tools.

Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety glasses

with side shields or goggles, and a flame-retardant lab coat.

Storage: Store in a cool, well-ventilated place in a tightly closed container. Some commercial

preparations are stabilized with BHT to prevent polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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